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Compound of Interest

Compound Name: JAMM protein inhibitor 2

Cat. No.: B10801268

For Research Use Only. Not for use in human, therapeutic, or diagnostic applications.

This document provides procedural guidance for the safe handling and disposal of JAMM
protein inhibitor 2 (CAS No. 848249-35-4) in a laboratory setting. As a novel research
chemical, JAMM protein inhibitor 2 should be handled with caution, assuming it is a
potentially hazardous substance of unknown toxicity. Adherence to your institution's specific
Environmental Health and Safety (EHS) guidelines is mandatory.

Immediate Safety and Handling Precautions

Prior to handling, ensure you are familiar with your institution's chemical hygiene plan. The
following are general best practices:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles with side shields, and chemical-resistant gloves.

» Ventilation: Handle the compound in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the risk of inhalation.

» Storage: Store JAMM protein inhibitor 2 in a cool, dry, and well-ventilated location, away
from incompatible materials. The container must be clearly labeled with the full chemical
name and any available hazard information. Utilize secondary containment to prevent spills.
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o Spill Response: In the event of a spill, treat it as a hazardous incident. Evacuate the
immediate area and notify your laboratory supervisor and institutional EHS department.
Follow their specific protocols for hazardous chemical spills. Do not attempt to clean up a
significant spill without proper training and equipment.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) with detailed quantitative data for JAMM protein
inhibitor 2 is not publicly available, the following table summarizes its known properties.

Property Data Source

CAS Number 848249-35-4 --INVALID-LINK--
Molecular Formula C21H26N202 --INVALID-LINK--
Molecular Weight 338.45 g/mol --INVALID-LINK--
Appearance Solid Powder --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--
Storage Temperature 2-8°C --INVALID-LINK--

Step-by-Step Disposal Protocol

The proper disposal of JAMM protein inhibitor 2 must be managed through your institution's
hazardous waste program. Under no circumstances should this chemical be disposed of down
the drain or in regular trash.

o Waste Segregation:

o Solid Waste: Collect all materials contaminated with JAMM protein inhibitor 2, such as
pipette tips, gloves, weighing paper, and contaminated labware, in a designated, leak-
proof, and clearly labeled hazardous solid waste container.

o Liquid Waste: All solutions containing JAMM protein inhibitor 2, including unused stock
solutions, experimental solutions, and the initial solvent rinse of "empty" containers, must
be collected in a designated, leak-proof hazardous liquid waste container. The container
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material must be compatible with the solvent used (e.g., glass or high-density polyethylene
for organic solvents).

o Container Management:

[¢]

Use only approved hazardous waste containers provided by your institution's EHS
department.

[¢]

Keep waste containers securely closed except when adding waste.

[e]

Store waste containers in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory, at or near the point of generation.

The SAA should have secondary containment to mitigate any potential leaks.

[e]

o Labeling of Waste Containers:
o Label all hazardous waste containers with the words "Hazardous Waste."

o Clearly identify the full chemical name of all contents, including solvents and their
approximate concentrations.

o Include the Principal Investigator's name and laboratory location on the label.
e Disposal of Empty Containers:

o Empty containers that once held JAMM protein inhibitor 2 must be triple-rinsed with a
suitable solvent.

o The rinsate from the triple-rinse procedure must be collected and disposed of as
hazardous liquid waste.[1]

o After triple-rinsing, the container can typically be disposed of as non-hazardous laboratory
glass or plastic waste, in accordance with your institutional policies. Deface the original
label before disposal.

e Arranging for Disposal:
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o Follow your institution's specific procedures to request a chemical waste pickup from the
EHS department.

o Provide the EHS department with all available information regarding the compound.

Experimental Workflow for Disposal
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Caption: Disposal workflow for JAMM protein inhibitor 2.
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This guide is intended to supplement, not replace, the specific chemical waste disposal
protocols established by your institution. Always prioritize safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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